Cas no 941265-74-3 (4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide)

4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide structure
941265-74-3 structure
Product Name:4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide
CAS No:941265-74-3
MF:C20H20N4O4S
MW:412.462203025818
CID:5429220
PubChem ID:16646203
Update Time:2025-07-13

4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-[4-cyano-5-[(4-methoxyphenyl)methylamino]-1,3-oxazol-2-yl]-N,N-dimethylbenzenesulfonamide
    • 941265-74-3
    • STK874370
    • 4-(4-cyano-5-((4-methoxybenzyl)amino)oxazol-2-yl)-N,N-dimethylbenzenesulfonamide
    • 4-(4-cyano-5-{[(4-methoxyphenyl)methyl]amino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide
    • VU0611074-1
    • AKOS002301767
    • 4-{4-cyano-5-[(4-methoxybenzyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzenesulfonamide
    • F3330-0048
    • 4-[4-Cyano-5-[[(4-methoxyphenyl)methyl]amino]-2-oxazolyl]-N,N-dimethylbenzenesulfonamide
    • 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide
    • Inchi: 1S/C20H20N4O4S/c1-24(2)29(25,26)17-10-6-15(7-11-17)19-23-18(12-21)20(28-19)22-13-14-4-8-16(27-3)9-5-14/h4-11,22H,13H2,1-3H3
    • InChI Key: UBZJPGGHGYTRJH-UHFFFAOYSA-N
    • SMILES: C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NCC3=CC=C(OC)C=C3)O2)C=C1

Computed Properties

  • Exact Mass: 412.12052631g/mol
  • Monoisotopic Mass: 412.12052631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 626.9±65.0 °C(Predicted)
  • pka: -3.38±0.10(Predicted)

4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide Pricemore >>

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4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide Related Literature

Additional information on 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide

4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941265-74-3): A Comprehensive Overview

4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941265-74-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide is intricate and consists of several key functional groups. The core structure includes a benzene ring substituted with a sulfonamide group and a cyano group, as well as an oxazole ring with a methoxyphenylmethylamino substituent. These functional groups contribute to the compound's unique properties and potential biological activities.

The synthesis of 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide involves multiple steps and requires precise control over reaction conditions. One common synthetic route involves the reaction of 4-cyanobenzaldehyde with (4-methoxyphenyl)methylamine to form the corresponding imine, followed by cyclization to form the oxazole ring. The final step involves the sulfonation of the benzene ring and subsequent N,N-dimethylation to yield the target compound. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for further research and development.

In terms of biological activities, 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide has shown promising results in various preclinical studies. It has been reported to exhibit potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases and pain management. Additionally, preliminary studies have suggested that this compound may have antitumor effects, particularly in inhibiting the growth of certain cancer cell lines. These findings have sparked interest in exploring its potential as a novel therapeutic agent.

The mechanism of action of 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate specific enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Another potential mechanism is its interaction with receptors or signaling pathways that are dysregulated in cancer cells. Further research is needed to elucidate these mechanisms and optimize the compound's therapeutic potential.

Recent studies have also focused on improving the pharmacokinetic properties of 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide. Challenges such as low solubility and poor bioavailability have been addressed through various strategies, including prodrug design and formulation optimization. These efforts aim to enhance the compound's stability, absorption, and distribution in vivo, thereby improving its efficacy and safety profile.

Clinical trials are an essential step in translating preclinical findings into practical applications. While no clinical trials have been reported for 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide as of yet, several preclinical studies have demonstrated its safety and efficacy in animal models. These results provide a strong foundation for advancing this compound into clinical trials in the near future.

In conclusion, 4-(4-cyano-5-{(4-methoxyphenyl)methylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941265-74-3) is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted and new insights are gained, this compound may pave the way for innovative treatments for inflammatory diseases, pain management, and cancer therapy.

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